Cas no 13086-84-5 (di-tert-butyl phosphonate)

Di-tert-butyl phosphonate is an organophosphorus compound characterized by its tert-butyl ester groups, which confer steric hindrance and enhanced stability. This phosphonate derivative is commonly employed as a versatile intermediate in organic synthesis, particularly in the preparation of phosphonic acids and their esters. Its robust tert-butyl groups improve solubility in organic solvents and facilitate controlled reactivity in phosphorylation reactions. The compound is valued for its utility in cross-coupling reactions, ligand synthesis, and as a precursor for agrochemicals and pharmaceuticals. Its stability under mild conditions and compatibility with diverse reaction environments make it a practical choice for specialized synthetic applications.
di-tert-butyl phosphonate structure
di-tert-butyl phosphonate structure
Product Name:di-tert-butyl phosphonate
CAS No:13086-84-5
MF:C8H18O3P
MW:193.200483798981
MDL:MFCD00014999
CID:86862
PubChem ID:329766964
Update Time:2025-06-06

di-tert-butyl phosphonate Chemical and Physical Properties

Names and Identifiers

    • Di-tert-butyl phosphite
    • Phosphorous acid di-tert-butyl ester
    • Di-tert-butyl phosphonate
    • Einecs 235-996-8
    • di-t-Butyl phosphite
    • Ditertiarybutyl phosphite
    • Di(tert-butyl) hydrogen phosphite
    • bis(1,1-dimethylethyl) phosphonate
    • Phosphonic acid di-tert-butyl ester
    • Di-tert-butyl phosphite 95%
    • Di-tert-butyl phosphite ,97.5%
    • HLMXUWAUCZMWOG-UHFFFAOYSA-N
    • D5814
    • 13086-84-5
    • SCHEMBL331977
    • bis[(2-methylpropan-2-yl)oxy]-oxophosphanium
    • CS-0020033
    • EN300-1270553
    • Di-tert-butoxy(oxo)phosphanium
    • Phosphonic acid, bis(1,1-dimethylethyl) ester
    • FT-0625365
    • di-t-butyl phosphonate
    • di-tert-butylphosphonate
    • AKOS028109221
    • EC 235-996-8
    • AKOS015918198
    • di-tert-butyl phosphonic acid
    • DTXSID10926944
    • Di-tert-butyl phosphite, 95%
    • Di-tert-butyl phosphite;tert-Butyl phosphite ((C4H9O)2P(OH))
    • PS-15640
    • Phosphonic Acid Bis(1,1-dimethylethyl) Ester; Phosphonic Acid Di-tert-butyl Ester; Di-tert-butyl Phosphonate
    • GEBLOQXLELCEEO-UHFFFAOYSA-N
    • BIS(TERT-BUTOXY)(OXO)-??-PHOSPHANYLIUM
    • di-tert-butyl phosphonate
    • MDL： MFCD00014999
    • Inchi： 1S/C8H18O3P/c1-7(2,3)10-12(9)11-8(4,5)6/h1-6H3/q+1
    • InChI Key： GEBLOQXLELCEEO-UHFFFAOYSA-N
    • SMILES： [P+](=O)(OC(C)(C)C)OC(C)(C)C

Computed Properties

  • Exact Mass: 194.10700
  • Monoisotopic Mass: 194.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.7

Experimental Properties

  • Color/Form: Yellowish liquid
  • Density: 0.960 g/L at 25 °C
  • Melting Point: No data available
  • Boiling Point: 66-68°C/0.5mm
  • Flash Point: Fahrenheit: 325.4 ° f < br / > Celsius: 163 ° C < br / >
  • Refractive Index: n20/D 1.419
  • Solubility: Soluble in organic solvents
  • PSA: 52.28000
  • LogP: 2.83580
  • Sensitiveness: Air & Moisture Sensitive
  • Solubility: Not determined
  • Vapor Pressure: No data available

di-tert-butyl phosphonate Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H314-H317
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3265 8 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • PackingGroup：III
  • Storage Condition：2-8°C
  • Risk Phrases：R34
  • Packing Group：III
  • Safety Term：S26;S36/37/39;S45
  • Packing Group：III

di-tert-butyl phosphonate Customs Data

  • HS CODE：2920901900
  • Customs Data：

    China Customs Code:

    2920901900

    Overview:

    2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

di-tert-butyl phosphonate Pricemore >>

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di-tert-butyl phosphonate Suppliers

Amadis Chemical Company Limited
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(CAS:13086-84-5)di-tert-butyl phosphonate
Order Number:A853694
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:46
Price ($):218.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:13086-84-5)di-tert-butyl phosphonate
A853694
Purity:99%
Quantity:100g
Price ($):218.0
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